Cas no 879487-10-2 (1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
879487-10-2 structure
Product Name:1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:879487-10-2
MF:C12H21BN2O2
MW:236.118343114853
MDL:MFCD11867881
CID:840790
PubChem ID:46738021
Update Time:2024-12-09

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(1-methylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
    • 1H-Pyrazole, 1-(1-methylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-Isopropyl-1H-pyrazole-4-boronic acid pinacol ester
    • 1-Isopropylpyrazole-4-boronic acid pinacol ester
    • 1-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-Isopropyl-1H-pyrazole-4-boronic acid pinacolester
    • 1-Isopropyl-1h-pyrazole-4-boronic acid, pinacol ester
    • 1-Isopropyl-1H-pyrazol-4-boronic acid, pinacol ester
    • 1-Isoprop
    • 1-(1-Methylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • (1-Isopropyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • (1-Isopropylpyrazol-4-yl)boronic acid pinacol ester
    • 1-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrazole
    • MDL： MFCD11867881
    • Inchi： 1S/C12H21BN2O2/c1-9(2)15-8-10(7-14-15)13-16-11(3,4)12(5,6)17-13/h7-9H,1-6H3
    • InChI Key： OGYYMVGDKVJYSU-UHFFFAOYSA-N
    • SMILES： N1N(C(C)C)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 236.17000
  • Monoisotopic Mass: 236.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3
  • Molecular Weight: 236.12

Experimental Properties

  • Melting Point: 36-44 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • PSA: 36.28000
  • LogP: 1.76320

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

269410-08-4 269410-08-4
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  reflux
Reference
Discovery of Potent and Orally Effective Dual Janus Kinase 2/FLT3 Inhibitors for the Treatment of Acute Myelogenous Leukemia and Myeloproliferative Neoplasms
Yang, Tao; et al, Journal of Medicinal Chemistry, 2019, 62(22), 10305-10320

Production Method 2

313350-82-2 313350-82-2
73183-34-3 73183-34-3
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  12 h, 80 °C
Reference
Design, Synthesis, and Evaluation of Genistein Analogues as Anti-Cancer Agents
Xiong, Pahoua; et al, Anti-Cancer Agents in Medicinal Chemistry, 2015, 15(9), 1197-1203

Production Method 3

269410-08-4 269410-08-4
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  16 h, 90 °C
Reference
Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK)
Cui, J. Jean; et al, Journal of Medicinal Chemistry, 2011, 54(18), 6342-6363

Production Method 4

269410-08-4 269410-08-4
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ;  10 min, rt
1.2 32 h, 60 °C
Reference
Cell Penetrant Inhibitors of the KDM4 and KDM5 Families of Histone Lysine Demethylases. 2. Pyrido[3,4-d]pyrimidin-4(3H)-one Derivatives
Westaway, Susan M.; et al, Journal of Medicinal Chemistry, 2016, 59(4), 1370-1387

Production Method 5

269410-08-4 269410-08-4
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  3 d, 65 °C
Reference
Discovery of a Potent, Selective, and Orally Active Phosphodiesterase 10A Inhibitor for the Potential Treatment of Schizophrenia
Bartolome-Nebreda, Jose Manuel; et al, Journal of Medicinal Chemistry, 2014, 57(10), 4196-4212

Production Method 6

269410-08-4 269410-08-4
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  4 h, 80 °C
Reference
Discovery of N-(4-(aminomethyl)phenyl)-5-methylpyrimidin-2-amine derivatives as Potent and Selective JAK2 Inhibitors
Tian, Yang; et al, ACS Medicinal Chemistry Letters, 2023, 14(8), 1113-1121

Production Method 7

288-13-1 288-13-1
879487-10-2 879487-10-2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 Reagents: Iodine ,  Hydrogen peroxide Solvents: Water
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  12 h, 80 °C
Reference
Design, Synthesis, and Evaluation of Genistein Analogues as Anti-Cancer Agents
Xiong, Pahoua; et al, Anti-Cancer Agents in Medicinal Chemistry, 2015, 15(9), 1197-1203

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

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